Cas no 1356369-13-5 (2-((tetrahydrofuran-3-yl)oxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole)

• Product Name: 2-((tetrahydrofuran-3-yl)oxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• CAS No: 1356369-13-5
• MF: C₁₃H₂₀BNO₄S
• MW: 297.178202629089
• CID: 4785258
• PubChem ID: 130114060
• Update Time: 2024-11-06

2-((tetrahydrofuran-3-yl)oxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-((tetrahydrofuran-3-yl)oxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• Thiazole, 2-[(tetrahydro-3-furanyl)oxy]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-(TETRAHYDROFURAN-3-YLOXY)THIAZOLE-4-BORONIC ACID PINACOL ESTER
• 2-(oxolan-3-yloxy)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• 1356369-13-5
• EN300-363568

• Inchi： 1S/C13H20BNO4S/c1-12(2)13(3,4)19-14(18-12)10-8-20-11(15-10)17-9-5-6-16-7-9/h8-9H,5-7H2,1-4H3
• InChI Key： ASXHRDFDKFCUIV-UHFFFAOYSA-N
• SMILES： S1C=C(B2OC(C)(C)C(C)(C)O2)N=C1OC1CCOC1

Computed Properties

• Exact Mass: 297.1206095g/mol
• Monoisotopic Mass: 297.1206095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78Ų